Cas no 2092836-43-4 (8-Chloro-5-methylquinolin-3-amine)

• Product Name: 8-Chloro-5-methylquinolin-3-amine
• CAS No: 2092836-43-4
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 5267832
• Update Time: 2025-05-20

8-Chloro-5-methylquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-5-methylquinolin-3-amine

• Inchi： 1S/C10H9ClN2/c1-6-2-3-9(11)10-8(6)4-7(12)5-13-10/h2-5H,12H2,1H3
• InChI Key： SEYMBNMONCBZJG-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C=CC=2Cl)C=C(N)C=1

Additional information on 8-Chloro-5-methylquinolin-3-amine

Introduction to 8-Chloro-5-methylquinolin-3-amine (CAS No. 2092836-43-4)

8-Chloro-5-methylquinolin-3-amine (CAS No. 2092836-43-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 8-Chloro-5-methylquinolin-3-amine is characterized by a quinoline ring system with specific substituents: a chlorine atom at the 8-position and a methyl group at the 5-position, along with an amine group at the 3-position. These functional groups contribute to the compound's unique chemical properties and biological activities, making it a valuable candidate for various research and development initiatives.

Recent studies have highlighted the potential of 8-Chloro-5-methylquinolin-3-amine in several areas of biomedical research. One notable application is its use as a lead compound in the development of novel antiparasitic agents. Quinoline derivatives have a long history of effectiveness against parasitic infections, particularly in the treatment of malaria. The introduction of specific substituents, such as chlorine and methyl groups, can enhance the compound's potency and selectivity, making it an attractive target for further optimization.

In addition to its antiparasitic properties, 8-Chloro-5-methylquinolin-3-amine has shown promise in cancer research. Studies have demonstrated that certain quinoline derivatives can exhibit antitumor activity by interfering with key cellular processes such as DNA replication and protein synthesis. The presence of the amine group in 8-Chloro-5-methylquinolin-3-amine may contribute to its ability to interact with biological targets involved in these processes, potentially leading to new therapeutic strategies for cancer treatment.

The pharmacological profile of 8-Chloro-5-methylquinolin-3-amine has also been investigated in preclinical studies. These studies have focused on evaluating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Preliminary data suggest that the compound has favorable ADME characteristics, which are essential for ensuring its effectiveness and safety in potential clinical applications.

To further explore the therapeutic potential of 8-Chloro-5-methylquinolin-3-amine, ongoing research is being conducted to optimize its structure and improve its biological activity. Techniques such as structure-activity relationship (SAR) analysis and molecular modeling are being employed to identify key structural features that contribute to its efficacy. These efforts aim to develop more potent and selective derivatives that can be advanced into clinical trials.

The synthesis of 8-Chloro-5-methylquinolin-3-amine involves a series of well-defined chemical reactions that are commonly used in organic synthesis. The process typically begins with the formation of a quinoline core, followed by selective functionalization at specific positions to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in various research settings.

In conclusion, 8-Chloro-5-methylquinolin-3-amine (CAS No. 2092836-43-4) is a promising compound with potential applications in antiparasitic and anticancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research efforts are focused on optimizing its structure and evaluating its therapeutic potential, paving the way for new advancements in medicinal chemistry and pharmaceutical science.